Cas no 1093198-33-4 (Methyl (2R)-2-Amino-3-methyl-3-(2-methylpropan-2-yl)oxycarbonylaminobutanoate)

• Product Name: Methyl (2R)-2-Amino-3-methyl-3-(2-methylpropan-2-yl)oxycarbonylaminobutanoate
• CAS No: 1093198-33-4
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• MDL: MFCD22373324
• CID: 4560335
• PubChem ID: 87464448
• Update Time: 2025-09-27

Methyl (2R)-2-Amino-3-methyl-3-(2-methylpropan-2-yl)oxycarbonylaminobutanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-amino-3-(tert-butoxycarbonylamino)-3-methylbutanoate
• Methyl (2R)-2-amino-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• W10633
• (R)-Methyl 2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• methyl (2R)-2-amino-3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
• Methyl (R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• SCHEMBL3002117
• CS-0037258
• AKOS027255607
• AS-66318
• MFCD28991774
• 1093198-33-4
• (R)-Methyl2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoate
• Methyl (2R)-2-Amino-3-methyl-3-(2-methylpropan-2-yl)oxycarbonylaminobutanoate

• MDL： MFCD22373324
• Inchi： 1S/C11H22N2O4/c1-10(2,3)17-9(15)13-11(4,5)7(12)8(14)16-6/h7H,12H2,1-6H3,(H,13,15)/t7-/m0/s1
• InChI Key： UTWVEOUYCGZORL-ZETCQYMHSA-N
• SMILES： O(C(NC(C)(C)[C@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6